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Technical Support Center: Urine Specific Gravity
Testing
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for quality assurance in urine specific gravity (USG) testing. The information

is tailored for researchers, scientists, and drug development professionals to ensure accurate

and reliable results in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: How often should I calibrate my refractometer?

A1: Your refractometer should be calibrated daily before its first use.[1][2] Calibration ensures

the accuracy of your measurements. Re-calibration is also recommended if the refractometer

has been dropped, subjected to significant temperature changes, or if you are getting

questionable results.

Q2: What is the appropriate solution for calibrating a refractometer for urine specific gravity?
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A2: Distilled or deionized water is the standard for calibration, as it has a specific gravity of

1.000.[1][2] If the refractometer does not read 1.000 with distilled water, you will need to adjust

the calibration screw until it does.[1][2]

Q3: Can I use urine dipsticks for determining specific gravity in a research setting?

A3: While urine dipsticks can provide a rough estimate of specific gravity, they are generally

considered less accurate than refractometers.[2] For research and drug development

applications requiring high precision, a refractometer is the recommended instrument.[3]

Dipstick readings can be affected by the pH and the presence of moderate amounts of protein

in the urine.[4]

Q4: What is the normal range for human urine specific gravity?

A4: The typical normal range for urine specific gravity in adults is between 1.005 and 1.030.[5]

[6] However, values can fluctuate based on hydration status and time of day. A first-morning

void is typically more concentrated.

Q5: What can cause falsely elevated or decreased specific gravity readings?

A5: Falsely high readings can be caused by the presence of glucose, protein, or radiographic

contrast media.[3][6] Cold temperatures can also lead to falsely high specific gravity.[6] Falsely

low readings may occur in alkaline urine (pH >6.5) when using reagent strips.[6]

Troubleshooting Guide
This guide addresses common issues encountered during urine specific gravity testing.

Issue 1: The line on the refractometer is blurry or difficult to read.

Possible Cause: Insufficient sample volume on the prism.

Solution: Ensure the prism surface is completely covered with the urine sample. Gently

pressing the cover plate can help spread the sample evenly.[1]

Possible Cause: Dirty prism or cover plate.
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Solution: Clean the prism and cover plate with a soft, lint-free cloth and distilled water

before applying the sample.[1]

Possible Cause: Air bubbles in the sample.

Solution: Re-apply the sample, ensuring no air bubbles are trapped between the prism

and the cover plate.

Issue 2: Quality Control (QC) results are out of the acceptable range.

Initial Action: Do not report any patient or study results until the QC issue is resolved.

Troubleshooting Steps:

Repeat the QC analysis: Use a fresh aliquot of the same control material. If the repeat is

within range, it may have been a random error.

Check the control material: Ensure the control material is not expired, has been stored

correctly, and is at room temperature.[7] If in doubt, try a new vial of control material.

Re-calibrate the refractometer: Calibrate the instrument with distilled water to ensure it

reads 1.000.[1]

Clean the instrument: Thoroughly clean the prism and cover plate.

Review the procedure: Observe your technique to ensure you are following the standard

operating procedure correctly.

If the issue persists: Refer to the instrument's user manual for further troubleshooting or

contact the manufacturer for technical support. Document all corrective actions taken.

Quality Control Data
Regularly running quality control materials is essential for ensuring the accuracy of your results.

Below are typical acceptable ranges for commercially available urine specific gravity controls.

Laboratories should establish their own means and acceptable ranges based on their specific

instrumentation and control lots.[8]
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Control Level Manufacturer Example Typical Acceptable Range

Level 1 (Low) Cardinal Health 1.004 - 1.008

Level 2 (Normal) Bio-Rad Quantify Analyte- and lot-specific

Level 3 (High) Kenlor URINORM Analyte- and lot-specific

Calibration Check 5% NaCl Solution 1.022 ± 0.001

Calibration Check 9% Sucrose Solution 1.034 ± 0.001

Note: The ranges for Bio-Rad and Kenlor products are lot-specific and can be found on the

package insert for the particular control lot in use.

Experimental Protocols
Protocol 1: Daily Refractometer Calibration and Quality
Control
Objective: To verify the accuracy and precision of the refractometer before analyzing research

samples.

Materials:

Clinical refractometer

Distilled or deionized water

Commercially available low and high urine specific gravity controls

Lint-free wipes

Transfer pipettes

Procedure:

Cleaning: Clean the refractometer prism and cover plate with a lint-free wipe moistened with

distilled water. Dry thoroughly.
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Calibration:

Place a drop of distilled water on the prism.[1]

Close the cover plate.

Point the refractometer towards a light source and look through the eyepiece.

The boundary line between the light and dark areas should be at 1.000.[1]

If necessary, use the provided screwdriver to adjust the calibration screw until the line is at

1.000.[1]

Clean and dry the prism and cover plate.

Quality Control:

Allow the low and high QC materials to come to room temperature.

Gently mix the QC vials by inversion.

Place a drop of the low control onto the prism and close the cover.

Read and record the specific gravity.

Clean and dry the refractometer.

Repeat the process with the high control.

Verify that the recorded values for both controls are within the laboratory's established

acceptable ranges.

If QC is acceptable, proceed with sample analysis. If not, follow the troubleshooting guide.

Documentation: Record the calibration check and QC results in the appropriate logbook.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.bristol.ac.uk/media-library/sites/vetscience/documents/clinical-skills/Urinalysis%20Specific%20Gravity.pdf
https://www.bristol.ac.uk/media-library/sites/vetscience/documents/clinical-skills/Urinalysis%20Specific%20Gravity.pdf
https://www.bristol.ac.uk/media-library/sites/vetscience/documents/clinical-skills/Urinalysis%20Specific%20Gravity.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396829?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


QC Result Out of Range

Repeat QC with a Fresh Aliquot

Check Control Material (Expiration, Storage)

Result Still Out

QC Passes

Result in Range

Re-calibrate Refractometer with Distilled Water

Thoroughly Clean Instrument

Review Operator Procedure

Contact Manufacturer/Technical Support

Document All Corrective Actions

Click to download full resolution via product page

Caption: Troubleshooting workflow for out-of-range QC results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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